Cas no 679433-11-5 (1-Azetidinesulfonyl chloride, 3-(dimethylamino)-)
679433-11-5 structure
Product Name:1-Azetidinesulfonyl chloride, 3-(dimethylamino)-
CAS No:679433-11-5
MF:C5H11ClN2O2S
MW:198.671038866043
CID:1722699
PubChem ID:85961291
Update Time:2025-04-21
1-Azetidinesulfonyl chloride, 3-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Azetidinesulfonyl chloride, 3-(dimethylamino)-
- 3-(dimethylamino)azetidine-1-sulfonyl chloride
- EN300-6262825
- 679433-11-5
-
- Inchi: 1S/C5H11ClN2O2S/c1-7(2)5-3-8(4-5)11(6,9)10/h5H,3-4H2,1-2H3
- InChI Key: FESDQUXZSSLMDE-UHFFFAOYSA-N
- SMILES: ClS(N1CC(C1)N(C)C)(=O)=O
Computed Properties
- Exact Mass: 198.02313
- Monoisotopic Mass: 198.0229765g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 49Ų
Experimental Properties
- PSA: 40.62
1-Azetidinesulfonyl chloride, 3-(dimethylamino)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6262825-0.05g |
3-(dimethylamino)azetidine-1-sulfonyl chloride |
679433-11-5 | 0.05g |
$587.0 | 2023-05-23 | ||
| Enamine | EN300-6262825-0.1g |
3-(dimethylamino)azetidine-1-sulfonyl chloride |
679433-11-5 | 0.1g |
$615.0 | 2023-05-23 | ||
| Enamine | EN300-6262825-0.25g |
3-(dimethylamino)azetidine-1-sulfonyl chloride |
679433-11-5 | 0.25g |
$642.0 | 2023-05-23 | ||
| Enamine | EN300-6262825-0.5g |
3-(dimethylamino)azetidine-1-sulfonyl chloride |
679433-11-5 | 0.5g |
$671.0 | 2023-05-23 | ||
| Enamine | EN300-6262825-1.0g |
3-(dimethylamino)azetidine-1-sulfonyl chloride |
679433-11-5 | 1g |
$699.0 | 2023-05-23 | ||
| Enamine | EN300-6262825-2.5g |
3-(dimethylamino)azetidine-1-sulfonyl chloride |
679433-11-5 | 2.5g |
$1370.0 | 2023-05-23 | ||
| Enamine | EN300-6262825-5.0g |
3-(dimethylamino)azetidine-1-sulfonyl chloride |
679433-11-5 | 5g |
$2028.0 | 2023-05-23 | ||
| Enamine | EN300-6262825-10.0g |
3-(dimethylamino)azetidine-1-sulfonyl chloride |
679433-11-5 | 10g |
$3007.0 | 2023-05-23 |
1-Azetidinesulfonyl chloride, 3-(dimethylamino)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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